Cas no 1909326-00-6 ((2-bromoethoxy)methylcyclobutane)

• Product Name: (2-bromoethoxy)methylcyclobutane
• CAS No: 1909326-00-6
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• MDL: MFCD29060348
• CID: 4629169
• PubChem ID: 121553428
• Update Time: 2025-06-13

(2-bromoethoxy)methylcyclobutane Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, [(2-bromoethoxy)methyl]-
• [(2-bromoethoxy)methyl]cyclobutane
• (2-bromoethoxy)methylcyclobutane

• MDL： MFCD29060348
• Inchi： 1S/C7H13BrO/c8-4-5-9-6-7-2-1-3-7/h7H,1-6H2
• InChI Key： BAJLRAHOUBOIPB-UHFFFAOYSA-N
• SMILES： C1(COCCBr)CCC1

Additional information on (2-bromoethoxy)methylcyclobutane

Comprehensive Overview of (2-bromoethoxy)methylcyclobutane (CAS No. 1909326-00-6)

(2-bromoethoxy)methylcyclobutane (CAS No. 1909326-00-6) is a specialized organic compound with a unique molecular structure combining a cyclobutane ring and a bromoethoxy functional group. This compound has garnered attention in pharmaceutical and material science research due to its potential as a versatile intermediate. Its molecular formula and structural properties make it suitable for applications in drug discovery, polymer synthesis, and fine chemical production. Researchers are particularly interested in its reactivity, which enables selective modifications for targeted applications.

The growing demand for high-purity intermediates in the chemical industry has increased the relevance of compounds like (2-bromoethoxy)methylcyclobutane. Its CAS number 1909326-00-6 serves as a critical identifier for procurement and regulatory compliance. Recent studies highlight its role in green chemistry initiatives, where its potential for low-toxicity synthesis routes is being explored. This aligns with global trends toward sustainable chemical processes and eco-friendly manufacturing.

From a synthetic chemistry perspective, (2-bromoethoxy)methylcyclobutane offers advantages in ring-opening reactions and cross-coupling methodologies. Its bromoethyl moiety facilitates nucleophilic substitutions, while the cyclobutane core contributes to steric control. These features are valuable in designing bioactive molecules and advanced materials. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring batch-to-batch consistency.

In the context of market trends, CAS 1909326-00-6 is increasingly referenced in patents related to electronic materials and specialty coatings. Its compatibility with photoresist formulations and adhesive systems makes it a candidate for next-generation technologies. Furthermore, its stability under thermal processing conditions has sparked interest in high-performance polymers.

Quality control for (2-bromoethoxy)methylcyclobutane involves stringent chromatographic analysis to meet industry standards. Suppliers often provide technical data sheets detailing parameters like purity levels, solubility, and storage recommendations. These documents are essential for researchers integrating the compound into multistep syntheses or formulation development.

As interest grows in tailor-made chemicals, 1909326-00-6 exemplifies how niche intermediates can address complex challenges in medicinal chemistry and material engineering. Future research may explore its utility in catalysis or nanotechnology, expanding its applications beyond current uses. For laboratories seeking reliable sources, verifying supplier credentials and certifications remains crucial to ensure optimal performance in end-use scenarios.